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Compound of Interest

3-Benzyloxy-4-
Compound Name:

methoxybenzaldehyde

Cat. No.: B016803

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and applications of 3-Benzyloxy-4-methoxybenzaldehyde, a key intermediate in the
synthesis of complex molecular targets.

Core Chemical Properties

3-Benzyloxy-4-methoxybenzaldehyde, also known as iso-vanillin benzyl ether, is an aromatic
aldehyde that serves as a versatile building block in organic synthesis. Its structure
incorporates a benzaldehyde core, a methoxy group, and a benzyl ether protecting group,
making it a valuable precursor for multi-step syntheses.

Identifiers and General Properties

A summary of the key identifiers and physical properties of 3-Benzyloxy-4-
methoxybenzaldehyde is provided in Table 1.
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Property Value Citation(s)
4-methoxy-3-

IUPAC Name [1]
(phenylmethoxy)benzaldehyde

CAS Number 6346-05-0 [1]

Molecular Formula C15H1403 [11[2]

Molecular Weight 242.27 g/mol [1]
Solid, Beige Crystalline

Appearance
Powder

Melting Point 61-64 °C
COclcce(C=0)cclOCc2cccece

SMILES [3]

2

1S/C15H1403/c1-17-14-8-7-
InChl 13(10-16)9-15(14)18-11-12-5-
3-2-4-6-12/h2-10H,11H2,1H3

VQVQZFHUXRSRBZ-
InChIKey [3]
UHFFFAOYSA-N

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 3-Benzyloxy-4-
methoxybenzaldehyde. A summary of key spectral information is presented in Table 2.
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Spectroscopic Data

Key Features | Notes

Citation(s)

1H NMR

Data available, refer to spectral

databases.

[1]

13C NMR

Data available, refer to spectral

databases.

[1]

Infrared (IR) Spectra

Data available for various
techniques (FTIR, ATR-IR,
Vapor Phase).

[1]

Mass Spectrometry

Monoisotopic Mass: 242.0943
Da. Predicted CCS data

available.

[1]3]

Synthesis and Reactivity

The most common synthetic route to 3-Benzyloxy-4-methoxybenzaldehyde is through the

benzylation of isovanillin (3-hydroxy-4-methoxybenzaldehyde). This reaction is a classic

example of a Williamson ether synthesis.
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Reactants Reaction Conditions

Isovanillin Benzyl Halide Base Solvent
(3-Hydroxy-4-methoxybenzaldehyde) (e.g., Benzyl Bromide) (e.g., K2COs, NaOH) (e.g., DMF, Acetone)
Deprotonation of Phenol
Wi"iamsonEtherSynthesis

ormation of Ether Linkage

3-Benzyloxy-4-methoxybenzaldehyde

Click to download full resolution via product page
Caption: Synthesis of 3-Benzyloxy-4-methoxybenzaldehyde.

Experimental Protocol: Synthesis of 3-Benzyloxy-4-
methoxybenzaldehyde

This protocol is a generalized procedure based on the Williamson ether synthesis.

e Reaction Setup: In a round-bottom flask, dissolve isovanillin (1 equivalent) in a suitable polar
aprotic solvent, such as N,N-dimethylformamide (DMF) or acetone.

» Addition of Base: Add a base, such as anhydrous potassium carbonate (K2COs, 1.5
equivalents), to the solution. Stir the mixture at room temperature for 30 minutes.

» Addition of Benzylating Agent: Slowly add benzyl bromide or benzyl chloride (1.1
equivalents) to the reaction mixture.
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» Reaction: Heat the mixture (e.g., to 60-80 °C) and monitor the reaction progress using thin-
layer chromatography (TLC). The reaction is typically complete within 3-6 hours.[4]

o Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into
ice-water. A precipitate will form.

« |solation and Purification: Collect the solid product by vacuum filtration. Wash the solid with
water and then a small amount of cold ethanol. The crude product can be further purified by
recrystallization from ethanol to yield pure 3-Benzyloxy-4-methoxybenzaldehyde.

Applications in Drug Development

3-Benzyloxy-4-methoxybenzaldehyde is a crucial intermediate in the synthesis of various
pharmaceutical agents and complex natural products. Its aldehyde functional group allows for a
wide range of subsequent chemical transformations, including condensations, reductions, and
oxidations.

Synthesis of Tetrabenazine Analogues

A notable application is in the synthesis of (+)-9-benzyloxy-a-dihydrotetrabenazine, an
important intermediate for Vesicular Monoamine Transporter 2 (VMAT?2) imaging agents.
VMAT2 inhibitors are used in the treatment of hyperkinetic movement disorders. The synthesis
involves a multi-step sequence starting from 3-Benzyloxy-4-methoxybenzaldehyde.

3-Benzyloxy-4- B siehiedlence (RECETIE [TiaTmetes Chiral Resolution or (+)-9-Benzyloxy-a-
methoxybenzaldehyde (e.gﬁ,i‘:-ti:: gp;zi??’e;iggg;on’ (e.giéfria)-bge.r? :Zniszl)oxy- Stereoselective Step dihydrotetrabenazine W2 TEG N AEEiS

Click to download full resolution via product page
Caption: Application in VMAT?2 Inhibitor Synthesis.

Synthesis of (-)-Galipeine

This compound has also been utilized in the total synthesis of the alkaloid (-)-galipeine. This
highlights its utility in constructing complex, polycyclic natural product scaffolds.
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Safety and Handling

3-Benzyloxy-4-methoxybenzaldehyde is classified as an irritant. It is known to cause skin
and serious eye irritation, and may cause respiratory irritation.[1][5]

o Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical
safety goggles, gloves, and a lab coat.

¢ Handling: Use with adequate ventilation. Avoid dust formation. Wash thoroughly after
handling.[1]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances such as strong oxidizing agents and strong bases.

Conclusion

3-Benzyloxy-4-methoxybenzaldehyde is a synthetically valuable intermediate with well-
defined chemical properties. Its utility is demonstrated in the synthesis of complex
pharmaceutical targets, particularly in the field of neurology. The straightforward synthesis from
isovanillin and its versatile reactivity make it an important tool for researchers and professionals
in drug development and organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methoxybenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016803#3-benzyloxy-4-methoxybenzaldehyde-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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